(3-Carboxyallyl)trimethylammonium chloride
(3-Carboxyallyl)trimethylammonium chloride
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Crotonobetaine Hydrochloride is HCl salt of Crotonobetaine which is a trimethylammonium compound that can be converted into L-Carnitine by Escherichia coli via stereoselective hydration.
Crotonobetaine Hydrochloride is HCl salt of Crotonobetaine which is a trimethylammonium compound that can be converted into L-Carnitine by Escherichia coli via stereoselective hydration.
Brand Name:
Vulcanchem
CAS No.:
6538-82-5
VCID:
VC21352926
InChI:
InChI=1S/C7H13NO2.ClH/c1-8(2,3)6-4-5-7(9)10;/h4-5H,6H2,1-3H3;1H
SMILES:
C[N+](C)(C)CC=CC(=O)O.[Cl-]
Molecular Formula:
C7H14ClNO2
Molecular Weight:
179.64 g/mol
(3-Carboxyallyl)trimethylammonium chloride
CAS No.: 6538-82-5
Cat. No.: VC21352926
Molecular Formula: C7H14ClNO2
Molecular Weight: 179.64 g/mol
Purity: > 95%
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Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Crotonobetaine Hydrochloride is HCl salt of Crotonobetaine which is a trimethylammonium compound that can be converted into L-Carnitine by Escherichia coli via stereoselective hydration. |
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CAS No. | 6538-82-5 |
Molecular Formula | C7H14ClNO2 |
Molecular Weight | 179.64 g/mol |
IUPAC Name | 3-carboxyprop-2-enyl(trimethyl)azanium;chloride |
Standard InChI | InChI=1S/C7H13NO2.ClH/c1-8(2,3)6-4-5-7(9)10;/h4-5H,6H2,1-3H3;1H |
Standard InChI Key | PUKNFWRLBQXPFL-UHFFFAOYSA-N |
Isomeric SMILES | C[N+](C)(C)C/C=C/C(=O)O.[Cl-] |
SMILES | C[N+](C)(C)CC=CC(=O)O.[Cl-] |
Canonical SMILES | C[N+](C)(C)CC=CC(=O)O.[Cl-] |
Appearance | Off-White Solid |
Melting Point | 198-204°C |
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